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For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for various biophysical and
biochemical techniques used to measure the binding affinity between Kelch-like ECH-
associated protein 1 (Keapl) and Nuclear factor erythroid 2-related factor 2 (Nrf2).
Understanding this interaction is crucial for the development of therapeutics targeting the
Keapl-Nrf2 pathway, which is a key regulator of cellular antioxidant responses.

Keapl-Nrf2 Signaling Pathway

Under basal conditions, Keapl, a substrate adaptor protein for a Cullin 3-based E3 ubiquitin
ligase, binds to the Neh2 domain of Nrf2, leading to its ubiquitination and subsequent
proteasomal degradation. This process keeps the cellular levels of Nrf2 low. Upon exposure to
oxidative or electrophilic stress, reactive cysteines in Keapl are modified, inducing a
conformational change that disrupts the Keap1-Nrf2 interaction. This stabilizes Nrf2, allowing it
to translocate to the nucleus, where it binds to the Antioxidant Response Element (ARE) and

activates the transcription of a battery of cytoprotective genes.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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